Cas no 272-43-5 (Thieno3,4-bpyrazine)

• Product Name: Thieno3,4-bpyrazine
• CAS No: 272-43-5
• MF: C₆H₄N₂S
• MW: 136.174359321594
• MDL: MFCD16619126
• CID: 36672
• PubChem ID: 15619273
• Update Time: 2025-04-18

Thieno3,4-bpyrazine Chemical and Physical Properties

Names and Identifiers

• Thieno[3,4-b]pyrazine
• 2',3'-Pyrazinothiophene
• AG-E-86730
• AGN-PC-00PZ5N
• AK-38091
• ANW-59753
• CTK1A5670
• SureCN574668
• thieno< 3,4-b> pyrazine
• CZDVJGBXKADLCY-UHFFFAOYSA-N
• CS-0155486
• 272-43-5
• TRI(2,5-XYLYL)PHOSPHINE
• AS-76579
• AKOS016003768
• MFCD16619126
• DTXSID90575838
• D82447
• SCHEMBL574668
• DTXCID60526610
• Thieno(3,4-b)pyrazine
• Thieno3,4-bpyrazine

• MDL： MFCD16619126
• Inchi： 1S/C6H4N2S/c1-2-8-6-4-9-3-5(6)7-1/h1-4H
• InChI Key： CZDVJGBXKADLCY-UHFFFAOYSA-N
• SMILES： S1C=C2C(=C1)N=CC=N2

Computed Properties

• Exact Mass: 136.00962
• Monoisotopic Mass: 136.00951931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 95.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.368
• Melting Point: 47-48 ºC
• Boiling Point: 253 ºC
• Flash Point: 112 ºC
• Refractive Index: 1.705
• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines